3-((2-(1H-indol-3-yl)-2-oxoethyl)thio)-7-(4-bromophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
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Description
3-((2-(1H-indol-3-yl)-2-oxoethyl)thio)-7-(4-bromophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C21H14BrN5O2S and its molecular weight is 480.34. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
1,2,3-Triazole and 1,2,4-triazole derivatives have demonstrated promising broad-spectrum antibacterial activity against various clinically significant organisms, including drug-resistant forms. These compounds act as potent inhibitors of crucial bacterial enzymes like DNA gyrase and topoisomerase IV, contributing to their antibacterial efficacy. The bioisosteric nature of these triazoles to amides, esters, and carboxylic acids underlines their potential as novel anti-Staphylococcus aureus agents, addressing the urgent need for new treatments against antibiotic-resistant strains (Li & Zhang, 2021).
Therapeutic Applications
Triazole derivatives, including 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4- and 4H-1,2,4-triazole families, have found extensive interest for their diverse biological activities. These compounds are explored for anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, with several entering pharmaceutical markets and clinical studies. The exploration of novel triazoles for addressing neglected diseases and combating resistant bacteria and viruses is a crucial research avenue, emphasizing the importance of developing efficient synthetic methods for these compounds (Ferreira et al., 2013).
Antifungal and Anticancer Potential
1,2,3-Triazole-containing hybrids have shown efficacy as antifungal agents, suggesting a strategic approach to combat drug-sensitive and drug-resistant infections. These hybrids, incorporating structures like fluconazole and coumarines, underscore the potential of 1,2,3-triazoles in developing new antifungals with efficacy comparable or superior to existing drugs. This approach holds promise for overcoming drug cross-resistance, offering a pathway to novel antifungal drug candidates (Geronikaki, 2021).
Properties
IUPAC Name |
7-(4-bromophenyl)-3-[2-(1H-indol-3-yl)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14BrN5O2S/c22-13-5-7-14(8-6-13)26-9-10-27-19(20(26)29)24-25-21(27)30-12-18(28)16-11-23-17-4-2-1-3-15(16)17/h1-11,23H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJJFTQUPUNTPIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C(=O)CSC3=NN=C4N3C=CN(C4=O)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14BrN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.